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Compound of Interest

Compound Name: 2-(Ethylthio)-9H-purin-6-amine

Cat. No.: B1598183

A Foreword on 2-(Ethylthio)-9H-purin-6-amine: A
Guide for the Bench Scientist

Welcome to this comprehensive guide on the handling, storage, and application of 2-
(Ethylthio)-9H-purin-6-amine (also known as 2-Ethylthioadenine). This document is designed
for researchers, scientists, and drug development professionals who utilize this purine
derivative in their laboratory work. As a substituted purine, this compound is of interest in
various biological and medicinal chemistry studies, often as a building block in the synthesis of
more complex molecules or as a research tool itself.[1][2]

Our goal is to move beyond a simple recitation of procedural steps. Instead, this guide is
structured to provide you with the scientific rationale behind each recommendation, fostering a
deeper understanding of the compound's properties and ensuring both the integrity of your
experiments and the safety of your laboratory personnel. We will delve into the
physicochemical characteristics that dictate its handling, the protocols for its effective use, and
the safety measures that are paramount when working with this and similar chemical entities.

Part 1: Physicochemical and Safety Profile

A thorough understanding of a compound's properties is the bedrock of its safe and effective
use. This section consolidates the key physicochemical and safety data for 2-(Ethylthio)-9H-
purin-6-amine.
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1.1: Core Chemical Properties

The inherent reactivity and stability of 2-(Ethylthio)-9H-purin-6-amine are directly linked to its
molecular structure.[3] The purine core, a heterocyclic aromatic organic compound, consists of
a pyrimidine ring fused to an imidazole ring.[3] This structure is susceptible to degradation
under harsh conditions.[3]

Property Value Source

Molecular Formula C7H9NsS PubChem[4]

Molecular Weight 195.25 g/mol PubChem[4]

IUPAC Name 2-(ethylthio)-7H-purin-6-amine PubChem[4]

CAS Number 33436-90-7 BLDpharml[5]

Appearance Varies (typically a solid) General Chemical Knowledge

. - . Inferred from related
Solubility Limited aqueous solubility
compounds[3]

1.2: Safety and Hazard Information

While a specific, comprehensive safety data sheet (SDS) for 2-(Ethylthio)-9H-purin-6-amine
was not found in the initial search, we can infer its potential hazards from related amine and
thioether compounds. Amines, as a class, can be corrosive and cause irritation to the skin,
eyes, and respiratory system.[6][7]

Inferred Potential Hazards:

o Skin and Eye Irritation: Direct contact may cause irritation or burns.[8]

o Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[7]
o Harmful if Swallowed: Ingestion may be toxic.[7]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemically resistant gloves (e.g., nitrile).
» Body Protection: Laboratory coat.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust
is generated, a NIOSH-approved respirator may be necessary.[9]

Emergency Procedures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.[6]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[6]

Part 2: Handling and Storage Guidelines

The long-term stability and purity of 2-(Ethylthio)-9H-purin-6-amine are contingent upon
proper handling and storage. The recommendations below are based on best practices for air-
sensitive and potentially hygroscopic amine compounds.[6][10]

2.1: Recommended Storage Conditions

The primary objective of proper storage is to prevent degradation from atmospheric
components and temperature fluctuations.

o Temperature: Store at room temperature, unless otherwise specified by the supplier. Some
suppliers may recommend refrigerated storage (2-8°C) for long-term stability.[11] Generally,
temperatures below 30°C (86°F) are advisable to maintain stability.[10]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[5][6] This is crucial to
prevent oxidation of the thioether group and potential reactions with atmospheric moisture.
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o Container: Keep the container tightly closed in a dry and well-ventilated place.[5][9] Use
containers made of compatible materials such as high-density polyethylene (HDPE) or glass.
[10]

o Moisture: Amines can be hygroscopic, meaning they absorb moisture from the air.[10] This
can lead to hydrolysis and degradation of the compound. Therefore, storage in a desiccator
or a dry box is recommended.

2.2: Safe Handling Workflow

The following workflow outlines the key steps for safely handling solid 2-(Ethylthio)-9H-purin-
6-amine in a laboratory setting.
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Caption: Workflow for Safe Handling of Solid 2-(Ethylthio)-9H-purin-6-amine.
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Part 3: Experimental Protocols

This section provides a detailed protocol for preparing a stock solution of 2-(Ethylthio)-9H-
purin-6-amine, a common first step in many experimental workflows.

3.1: Protocol for Preparation of a 10 mM Stock Solution
in DMSO

Rationale: Due to its limited aqueous solubility, a polar aprotic solvent such as dimethyl
sulfoxide (DMSO) is often the solvent of choice for preparing stock solutions of purine
derivatives. This protocol aims to create a concentrated, stable stock solution for subsequent
dilution into aqueous buffers or cell culture media.

Materials:

2-(Ethylthio)-9H-purin-6-amine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile, filtered pipette tips
Procedure:
e Pre-weighing Preparation:

o Allow the container of 2-(Ethylthio)-9H-purin-6-amine to equilibrate to room temperature
before opening to prevent condensation of moisture onto the compound.

o Tare a clean, dry microcentrifuge tube or amber vial on the analytical balance.

» Weighing the Compound:
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o Carefully weigh out 1.95 mg of 2-(Ethylthio)-9H-purin-6-amine into the tared tube. This
will yield a 10 mM solution in 1 mL of solvent.

o Calculation: (0.00195 g) / (195.25 g/mol ) =1 x 10-> mol. (1 x 10~> mol) / (0.001 L) = 0.01
M =10 mM.

e Solubilization:
o Add 1 mL of anhydrous DMSO to the tube containing the compound.
o Tightly cap the tube.

o Vortex the solution for 1-2 minutes, or until the solid is completely dissolved. Gentle
warming in a water bath (37°C) may be used to aid dissolution if necessary.

o Storage of Stock Solution:

o Aliquot the stock solution into smaller volumes in cryovials to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO
stock solutions are typically stable for several months.

Self-Validation:

 Visual Inspection: A properly prepared stock solution should be clear and free of any visible
precipitate.

o Concentration Verification (Optional): The concentration can be verified using UV-Vis
spectroscopy by determining the molar absorptivity at the compound's Amax, if known.

Part 4: Concluding Remarks and Best Practices

The successful application of 2-(Ethylthio)-9H-purin-6-amine in your research endeavors
hinges on a foundation of safe and informed laboratory practices. Always consult the most
recent Safety Data Sheet from your supplier for the most up-to-date safety information. When
developing new protocols, consider the potential for degradation under your specific
experimental conditions (e.g., pH, temperature).[12] By integrating the principles of chemical
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safety and an understanding of the compound's properties, you can ensure the generation of

reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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